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Compound of Interest

Compound Name: (R)-2-Aminohexane

CAS No.: 70095-40-8

Cat. No.: B2987370

Get Quote

Executive Summary
(R)-2-Aminohexane (CAS: 70095-40-8) is a critical chiral building block and resolving agent

used in the synthesis of pharmaceutical intermediates and the resolution of chiral acids. While

structurally simple, its commercial availability in high enantiomeric excess (>99% ee) is often

constrained by batch-to-batch variability and high costs associated with optical resolution.

This guide provides a technical assessment of the commercial landscape for (R)-2-
aminohexane, establishes a self-validating Quality Control (QC) protocol, and outlines a robust

in-house purification strategy using enzymatic kinetic resolution to ensure research continuity

when commercial stocks fail to meet specifications.

Chemical Profile & Specifications
Before sourcing, it is imperative to distinguish the specific enantiomer from the racemate (CAS:

5329-79-3). The (R)-isomer is the pharmacologically relevant scaffold for many ligand

syntheses and protein degrader building blocks.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b2987370#bc-rfq
https://www.benchchem.com/product/b2987370/docs?utm_src=pdf-body#technical-guide-commercial-availability-purity-and-handling-of-r-2-aminohexane
https://www.benchchem.com/product/b2987370/docs?utm_src=pdf-body#technical-guide-commercial-availability-purity-and-handling-of-r-2-aminohexane
https://www.benchchem.com/product/b2987370/docs?utm_src=pdf-body#technical-guide-commercial-availability-purity-and-handling-of-r-2-aminohexane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2987370?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Specification Notes

IUPAC Name (2R)-hexan-2-amine
Also known as (R)-1-

Methylpentylamine

CAS Number 70095-40-8
Critical: Do not confuse with

Racemic (5329-79-3)

Molecular Formula C₆H₁₅N MW: 101.19 g/mol

Physical State Colorless Liquid Volatile, Amine odor

Boiling Point 116 °C Atmospheric pressure

Density 0.755 g/mL at 25 °C

Optical Rotation [α]D²⁰ ≈ -4.5° to -5.5° (Neat or in EtOH); Sign is (-)

Commercial Grade ChiPros 99+%, ee 96+%
Standard high-purity grade

(e.g., Thermo/Alfa)

Commercial Landscape & Sourcing Strategy
Supplier Analysis
The market for (R)-2-aminohexane is dominated by fine chemical suppliers rather than bulk

commodity traders.

Primary Tier: Thermo Scientific (legacy Alfa Aesar), Fisher Scientific, and Sigma-Aldrich.

These suppliers typically offer "ChiPros" grade or equivalent with guaranteed ee >96%.[1][2]

[3]

Secondary Tier: ChemicalBook aggregators (Aladdin, Enamine). These often have longer

lead times (2-4 weeks) and variable purity.

"Buy vs. Make" Decision Matrix
Due to the high cost (~$600 USD/25g) and potential lead times, laboratories must decide

between direct sourcing and in-house resolution of the cheap racemate.
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Requirement: (R)-2-Aminohexane Check Commercial Stock
(>98% ee available?)

Purchase Commercial Standard
(Cost: High, Time: Low)Yes & Budget Allows

In-House Resolution
(Cost: Low, Time: Med)

No or Budget Constrained

Mandatory QC
(Chiral GC) Fail (<95% ee)

Release for SynthesisPass (>98% ee)

Click to download full resolution via product page

Figure 1: Strategic decision workflow for sourcing (R)-2-aminohexane. Note the feedback loop:

if commercial stock fails QC, in-house resolution is the fallback.

In-House Synthesis: Enzymatic Kinetic Resolution
When commercial stock is unavailable or prohibitively expensive, the most robust method to

obtain high-purity (R)-2-aminohexane is the Enzymatic Kinetic Resolution (EKR) of the

racemate using Candida antarctica Lipase B (CAL-B).

The Mechanism
CAL-B selectively acylates the (R)-amine, converting it into the amide, while leaving the (S)-

amine unreacted. However, for 2-aminohexane, the selectivity can be reversed or tuned

depending on the acyl donor. A more direct route for the (R)-amine specifically often involves

hydrolytic resolution or using specific transaminases.

Protocol: Lipase-Catalyzed Acylation (Classical Route) Note: In many lipase resolutions, the

(R)-enantiomer is preferentially acylated to form the (R)-amide, which must then be hydrolyzed

back to the amine.

Reagents: Racemic 2-aminohexane (1 eq), Ethyl Acetate (Acyl donor & solvent), CAL-B

(immobilized, e.g., Novozym 435).

Reaction: Stir racemate with CAL-B in Ethyl Acetate at 30-40°C.

Monitoring: Monitor by GC until 50% conversion is reached (theoretical maximum for

resolution).
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Separation:

The reaction mixture contains (S)-2-aminohexane (unreacted) and (R)-N-acetyl-2-

aminohexane.

Perform an acid extraction (HCl). The (S)-amine moves to the aqueous phase. The (R)-

amide remains in the organic phase.

Hydrolysis: Reflux the (R)-amide in 6M HCl/Dioxane to cleave the acetyl group, yielding pure

(R)-2-aminohexane hydrochloride.

Pathway Diagram

Racemic 2-Aminohexane
(Cheap Starting Material)

Kinetic Resolution
(CAL-B, Ethyl Acetate)

Acid/Base Extraction

(S)-2-Aminohexane
(Aqueous Phase -> Discard/Save)

Aqueous

(R)-N-Acetyl-2-aminohexane
(Organic Phase)

Organic

Acid Hydrolysis
(6M HCl, Reflux)

(R)-2-Aminohexane HCl
(>99% ee)
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Figure 2: Enzymatic Kinetic Resolution workflow. This method guarantees high optical purity by

leveraging the exquisite stereoselectivity of CAL-B.

Quality Control & Analytical Validation
Trusting a Certificate of Analysis (CoA) without verification is a risk in chiral synthesis. The

following protocols are self-validating.

Chiral Gas Chromatography (GC) - Preferred Method
Volatile amines like 2-aminohexane are best analyzed by GC. Derivatization is usually not

necessary if using a specialized amine-specific column, but trifluoroacetamide derivatives often

yield sharper peaks.

Column: Cyclodextrin-based capillary column (e.g., Supelco Beta-DEX 120 or Agilent CP-

Chirasil-Dex CB).

Conditions:

Injector: 250°C, Split 50:1.

Carrier: Helium, 1.0 mL/min.

Oven: 60°C (hold 2 min) -> 2°C/min -> 120°C.

Detector: FID at 250°C.

Acceptance Criteria:

Racemic Standard: Must show baseline separation (Resolution

).

Sample: Area of (R)-peak / (Total Area) > 99.0% for "High Purity" designation.

Chiral HPLC (Alternative)
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If GC is unavailable, HPLC requires derivatization to increase UV detectability and interaction

with the chiral stationary phase.

Derivatization Agent: GITC (2,3,4,6-Tetra-O-acetyl-β-D-glucopyranosyl isothiocyanate) or

NBD-F.

Column: Chiralpak AD-H or OD-H.[4]

Mobile Phase: n-Hexane : Isopropanol (90:10).

Handling, Stability, and Safety
(R)-2-Aminohexane is a primary amine and shares the hazards of the class.[1]

Corrosivity: Causes severe skin burns and eye damage (Category 1B). Always wear a face

shield and nitrile gloves (double gloving recommended).

Volatility: Flash point is approx -3°C (Highly Flammable).[1] Use only in a fume hood free of

ignition sources.

Storage:

Atmosphere: Store under Argon or Nitrogen. Amines readily absorb CO₂ from the air to

form carbamates (white crusts), which lowers purity.

Temp: Refrigerate (2-8°C) to minimize volatility and degradation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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